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Compound of Interest

Compound Name: Monomethyl! adipate

Cat. No.: B1677414

Introduction

Monomethyl adipate (MMA), identified by CAS number 627-91-8, is an organic chemical
compound classified as a monoester of adipic acid.[1] Its chemical structure, featuring both a
carboxylic acid and a methyl ester functional group, makes it a versatile bifunctional molecule.
[2] This unique characteristic renders it a valuable synthetic intermediate in various chemical
processes and a subject of interest in academic and industrial research.[2][3][4][5] This
document provides a comprehensive overview of the physicochemical properties,
spectroscopic data, safety protocols, and key applications of monomethyl adipate, with a
focus on its relevance to researchers and professionals in drug development.

Physicochemical Properties

Monomethyl adipate is typically a colorless liquid at room temperature.[6] Its core physical
and chemical characteristics are summarized in the table below. These properties are crucial
for its handling, storage, and application in experimental settings.
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Property Value Source(s)
CAS Number 627-91-8 [21103][71[8]
Molecular Formula C7H1204 [31I5181[9]
Molecular Weight 160.17 g/mol [311519]
Appearance Colorless Liquid / Qil [31[6]
Melting Point 7-9 °C [1][8]
Boiling Point 162 °C at 10 mmHg [1]8]
Density 1.081 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.439 - 1.443 [71[8]
Flash Point >110 °C (>230 °F) [7118]
Water Solubility Not miscible or difficult to mix [1]

InChl Key

UOBSVARXACCLLH-

UHFFFAOYSA-N

[°]

Spectroscopic Data

Spectroscopic analysis is fundamental to confirming the identity and purity of monomethyl

adipate. The following data are compiled from various sources.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is a key technique for structural elucidation. The proton NMR spectrum

provides distinct signals corresponding to the different hydrogen environments within the

molecule.[2]
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Chemical Shift . Lo .
Integration Multiplicity Assignment Source(s)
(3) ppm
) Carboxylic Acid
~11.4 1H Broad Singlet [10]
(-COOH)
) Methyl Ester (-
3.677 3H Singlet [10]
OCHs)
) -CH: adjacent to
2.36-2.38 4H Multiplet [10]
C=0
) Central -CH2
1.63-1.75 4H Multiplet [10]
groups

Note: Spectra are typically recorded in CDCIs. Shift values may vary slightly depending on the
solvent and instrument.

Infrared (IR) Spectroscopy & Mass Spectrometry

e Infrared (IR) Spectrum: The IR spectrum of monomethyl adipate shows characteristic
absorption bands for the carbonyl groups (C=0) of both the ester and the carboxylic acid, as
well as C-H stretching vibrations.[2][9]

e Mass Spectrum: Electron ionization mass spectrometry data for monomethyl adipate is
available through the NIST Chemistry WebBook.[9]

Safety and Handling

While not classified as a hazardous substance under GHS by all suppliers, some sources
indicate it can cause skin, eye, and respiratory irritation.[6] Adherence to standard laboratory
safety practices is essential.

Hazard and Precautionary Statements
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GHS Classification Statement Source(s)

H315: Causes skin
irritation.H319: Causes serious

Hazard Statements o [6][8]
eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
vapors/spray.P280: Wear
protective gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements soap and [6][8]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Handling and Storage

Handling: Use in a well-ventilated area.[8] Avoid contact with skin, eyes, and clothing.[8]
Wash hands thoroughly after handling.[8]

Storage: Store in a cool, dry, and well-ventilated place.[6] Keep the container tightly closed.
[6][8] The recommended storage temperature is often 2-8°C in a refrigerator.[3]

Personal Protective Equipment (PPE): Standard PPE, including safety goggles with side-
shields, chemical-resistant gloves, and a lab coat, is recommended.[8][11]

Applications in Research and Drug Development

Monomethyl adipate's primary value lies in its role as a versatile synthetic intermediate.[3][4]

[5] Its bifunctional nature allows for selective chemical modifications at either the acid or the

ester terminus.

Key Applications:
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» Histone Deacetylase (HDAC) Inhibitors: It is used as a starting material to prepare 1,3,4-
thiadiazole hydroxamic acid derivatives, which have shown potential as novel antitumor
agents by acting as HDAC inhibitors.[1][3][4]

» Selectin Inhibitors: The compound is a precursor for synthesizing mannose-linked
biphenylylacetic acid derivatives, which are being investigated as novel inhibitors of selectin-
mediated cell adhesion.[1][3][4]

o Analytical Standards: Monomethyl adipate serves as a reference standard and is used in
analytical method development, validation, and quality control for the production of other
active pharmaceutical ingredients, such as Thioctic Acid.[12][13]
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Caption: Role of Monomethyl Adipate as a key synthetic intermediate.

Experimental Protocols
Synthesis of Monomethyl Adipate

A common method for synthesizing monomethyl adipate is the direct esterification of adipic
acid with methanol. Selectivity for the monoester over the diester is a key challenge, often
controlled by the molar ratio of the reactants and the choice of catalyst.[2]

Methodology: Acid-Catalyzed Esterification
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Reactant Preparation: Adipic acid and a solvent such as toluene are added to a three-
necked glass reactor equipped with a stirrer and reflux condenser.[14][15]

Catalyst Addition: A pre-treated acid catalyst, such as macroporous cation exchange resin
(e.g., Amberlyst 15), is added to the mixture.[14][15]

Esterification: Methanol is added to the reactor. The mixture is heated to a controlled
temperature (e.g., 60-100°C) and stirred for a set duration (e.g., 60-300 minutes) to facilitate
the esterification reaction.[14][15]

Catalyst Removal: After the reaction is complete, the mixture is cooled, and the solid resin
catalyst is removed by filtration.[14]

Purification: The filtrate is further cooled (e.g., to 15-25°C) to precipitate any unreacted adipic
acid, which is then filtered off. The resulting solution containing monomethyl adipate is
washed with deionized water.

Isolation: The solvent is removed via reduced pressure condensation, and the final product is
isolated and further purified by distillation.[14] A yield of 80% has been reported using this
general approach.[16]
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Caption: General experimental workflow for the synthesis of monomethyl adipate.

Analytical Procedures

Methodology: Reaction Monitoring and Purity Analysis

« Titration: The progress of the esterification reaction can be monitored by analyzing samples
from the reaction mixture. The quantity of unreacted acid (adipic acid and monomethyl
adipate) can be determined by titration against a standardized alcoholic NaOH solution
using phenolphthalein as an indicator.[15]
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e Gas Chromatography (GC): GC analysis is used to confirm titration results and determine
the purity of the final product. A suitable column, such as a Carbowax column with a Flame
lonization Detector (FID), can be employed.[14][15] An internal standard, like para-cymene,
may be used for quantitative analysis.[15]

Conclusion

Monomethyl adipate (CAS 627-91-8) is a functionally significant molecule with well-
characterized physicochemical and spectroscopic properties. Its utility as a bifunctional
intermediate is evident from its application in the synthesis of potential therapeutic agents,
including HDAC and selectin inhibitors. For researchers and drug development professionals, a
thorough understanding of its properties, synthesis, and handling protocols is crucial for its
effective and safe utilization in the laboratory and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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